
How to solve filler agglomeration issues with
Lica 38

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Lica 38

Cat. No.: B15806110

Get Quote

Technical Support Center: Lica 38 Applications
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing Lica
38 to address filler agglomeration in polymer composites.

Frequently Asked Questions (FAQs)
Q1: What is Lica 38 and how does it prevent filler agglomeration?

A1: Lica 38 is a neoalkoxy titanate coupling agent. It acts as a molecular bridge at the interface

between an inorganic filler and an organic polymer matrix.[1] By reacting with free protons on

the filler surface, Lica 38 forms a monomolecular layer that makes the filler more compatible

with the polymer, reducing inter-particle attractions (van der Waals forces) that lead to

agglomeration.[1] This improved dispersion enhances the mechanical and rheological

properties of the composite material.[1]

Q2: What types of fillers and polymers is Lica 38 compatible with?
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A2: Titanate coupling agents like Lica 38 are effective with a wide range of inorganic fillers,

including calcium carbonate (CaCO3), barium sulfate, silicas, metal oxides, and carbon black.

[1] They are broadly compatible with thermoplastic and thermosetting polymers such as

polypropylene (PP), polyethylene (PE), and polyesters. The effectiveness of Lica 38 is due to

its ability to react with surface protons, making it suitable for fillers that may not have abundant

hydroxyl groups for silane coupling agents to react with.

Q3: What is the recommended dosage of Lica 38?

A3: The optimal dosage of Lica 38 typically ranges from 0.2% to 2.0% by weight of the filler.

The exact amount depends on the filler's specific surface area, particle size, and the desired

properties of the final composite. It is crucial to determine the optimal dosage through

experimentation, as excessive amounts of the coupling agent can negatively impact the

material's properties.

Q4: Can Lica 38 be used with fillers that have high moisture content?

A4: For fillers with high moisture content, a pyrophosphate-type titanate coupling agent is

generally recommended. While Lica 38, a neoalkoxy titanate, offers better thermal stability, it is

advisable to pre-dry the fillers to minimize moisture, which can interfere with the coupling

reaction.

Troubleshooting Guide: Filler Agglomeration
This guide addresses common issues of filler agglomeration when using Lica 38 and provides

systematic solutions.

Problem: Visible filler agglomerates in the final composite.

Diagram: Troubleshooting Workflow for Filler
Agglomeration
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Filler Agglomeration
Observed

Is the filler properly
pre-treated with Lica 38?

Review and optimize
filler pre-treatment protocol.

No

Is the Lica 38 dosage
optimized?

Yes

Determine optimal dosage via
hydrophobicity and viscosity tests.

No

Are the mixing parameters
adequate?

Yes

Adjust mixing time, shear rate,
and temperature.

No

Is there a compatibility issue
between filler and polymer?

Yes

Consult Lica 38 compatibility data.
Consider a different coupling agent.

Yes

Agglomeration Resolved

No
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Start: Untreated Filler

1. Dry Filler
(110-120°C, 2-4h)

2. Prepare Lica 38 Solution
(1:1 with solvent)

3. Treat Filler in High-Speed Mixer
(Spray and mix for 10-15 min)

4. Dry Treated Filler
(80-100°C, 1-2h)

End: Lica 38 Treated Filler
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Goal: Determine Optimal
Lica 38 Dosage

Qualitative Method:
Hydrophobicity Test

Quantitative Method:
Viscosity Measurement

Vary Lica 38 dosage.
Observe filler behavior in water.

Prepare composites with
varying Lica 38 dosages.
Measure melt viscosity.

Identifies minimum dosage for
hydrophobicity.

Identifies dosage for
minimum viscosity.

Optimal Dosage Range Identified

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Titanate Coupling Agent LICA 38 (CAS No. 103432-54-8), CasNo.103432-54-8 Nanjing
Capatue Chemical Co., Ltd China (Mainland) [capatue.lookchem.com]

To cite this document: BenchChem. [How to solve filler agglomeration issues with Lica 38].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15806110/docs#how-to-solve-filler-agglomeration-
issues-with-lica-38]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15806110/docs?utm_src=pdf-body-img#how-to-solve-filler-agglomeration-issues-with-lica-38
https://www.benchchem.com/product/b15806110?utm_src=pdf-custom-synthesis#bc-rfq
https://capatue.lookchem.com/products/CasNo-103432-54-8-Titanate-Coupling-Agent-LICA-38-CAS-No-103432-54-8--10193586.html
https://capatue.lookchem.com/products/CasNo-103432-54-8-Titanate-Coupling-Agent-LICA-38-CAS-No-103432-54-8--10193586.html
https://www.benchchem.com/product/b15806110/docs#how-to-solve-filler-agglomeration-issues-with-lica-38
https://www.benchchem.com/product/b15806110/docs#how-to-solve-filler-agglomeration-issues-with-lica-38
https://www.benchchem.com/product/b15806110/docs#how-to-solve-filler-agglomeration-issues-with-lica-38
https://www.benchchem.com/product/b15806110/docs#how-to-solve-filler-agglomeration-issues-with-lica-38
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15806110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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